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Compound of Interest

Compound Name: Vanadium;trichloride

Cat. No.: B8782405

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the crystal structure and physicochemical
properties of vanadium trichloride (VCIs). It is intended to be a valuable resource for
professionals in research, science, and drug development who are working with or have an
interest in this compound.

Introduction

Vanadium trichloride (VCIs) is an inorganic compound that appears as a violet crystalline solid.
[1][2] It is a key precursor in the synthesis of other vanadium(lll) complexes and finds
applications as a catalyst in organic synthesis.[3] The vanadium atom in VCls is in the +3
oxidation state, possessing a d?2 electronic configuration, which imparts paramagnetic
properties to the compound.[3][4][5]

Crystal Structure

Vanadium trichloride adopts a layered crystal structure analogous to that of bismuth triiodide
(Bil3).[3][4] This structure is characterized by a hexagonally closest-packed array of chloride
ions, with vanadium(lll) ions occupying two-thirds of the octahedral holes within alternating

layers.

The crystal system of anhydrous VCIs is trigonal, with the space group R-3.[4] This layered
structure results in significant anisotropy in its physical properties.
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Below is a diagram illustrating the crystal structure of vanadium trichloride.
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Crystal Structure of Vanadium Trichloride (VCls)

Layer 2 (Vanadium ions in octahedral holes)
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Synthesis of VClIs from VCla

Start: Vanadium Tetrachloride (VCl4)

Heat VCla to 160-170 °C
under an inert gas flow (e.g., Argon)

:

VCla decomposes:
2 VCla(g) - 2 VCIs(s) + Cl2(g)

:

Collect the solid VCIs product

:

Purify by washing with a non-coordinating solvent
(e.g., anhydrous hexane) to remove any unreacted VCla

End: Pure Vanadium Trichloride (VCIs)
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Workflow for XRD Analysis of VCls

Start: VCls Sample

Sample Preparation:
- Powder: Grind to a fine powder
- Single Crystal: Mount on a goniometer head

y

Mount sample in the diffractometer

y

Collect diffraction data by exposing the
sample to a monochromatic X-ray beam

y

Process the raw diffraction data
(background subtraction, peak fitting)

y

Structure Solution and Refinement:
- Determine unit cell and space group
- Refine atomic positions and thermal parameters

End: Crystal Structure of VCls

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Virtual Labs [ep2-iith.vlabs.ac.in]

e 2. Gouy's method of magnetic susceptibility | PPTX [slideshare.net]
e 3. m.youtube.com [m.youtube.com]

e 4. holmarc.com [holmarc.com]

e 5. nbinno.com [nbinno.com]

« To cite this document: BenchChem. [Vanadium Trichloride: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8782405#vanadium-trichloride-crystal-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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